![molecular formula C9H9ClO2 B3156170 3-Chloro-6-methoxy-2-methylbenzaldehyde CAS No. 82128-14-1](/img/structure/B3156170.png)
3-Chloro-6-methoxy-2-methylbenzaldehyde
Overview
Description
3-Chloro-6-methoxy-2-methylbenzaldehyde is a chemical compound with the molecular formula C9H9ClO2 . It is a derivative of benzaldehyde, which is a common building block in the synthesis of various organic compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a methoxy group (OCH3), a methyl group (CH3), and a chloro group (Cl). The benzaldehyde moiety (C6H5CHO) is a key structural component .Scientific Research Applications
Preparation Methods
- 3-Chloro-6-methoxy-2-methylbenzaldehyde can be synthesized through methods such as nucleophilic aromatic substitution and carbonylation. For instance, 2-chloro-6-fluorobenzaldehyde was converted to 2-chloro-6-methylbenzaldehyde and then oxidized to yield 2-chloro-6-methylbenzoic acid (Daniewski, Liu, Püntener, & Scalone, 2002).
Chemical Reactions and Properties
- This compound exhibits interesting photochemical properties. For example, its derivatives undergo photolysis leading to various photochemical transformations, including 1,5-hydrogen migration and cyclization processes (Plíštil, Šolomek, Wirz, Heger, & Klán, 2006).
Biological Activity
- Some derivatives of this compound, such as those formed by Schiff base reactions, have been investigated for their antibacterial properties. These include reactions with benzothiazole to form zinc complexes tested against bacteria like Escherichia coli and Staphylococcus aureus (Chohan, Scozzafava, & Supuran, 2003).
Environmental Transformations
- In environmental contexts, halogenated aromatic aldehydes like this compound undergo transformations such as oxidation and reduction by anaerobic bacteria. These transformations can lead to the synthesis of carboxylic acids and hydroxymethyl or methyl compounds (Neilson, Allard, Hynning, & Remberger, 1988).
Synthetic Applications
- It's also used in the synthesis of complex molecules. For example, it has been involved in the synthesis of isoquinoline derivatives, which are important intermediates in drug and dye manufacturing (Xin-rui, 2005).
properties
IUPAC Name |
3-chloro-6-methoxy-2-methylbenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c1-6-7(5-11)9(12-2)4-3-8(6)10/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMDHZKRBTPCCBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C=O)OC)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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